Cas no 1207017-96-6 (2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 1207017-96-6
• MF: C₂₃H₂₁N₃O₃S
• MW: 419.49614405632
• CID: 5391878
• Update Time: 2025-10-18

2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide
• 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide

• Inchi： 1S/C23H21N3O3S/c1-15-3-5-16(6-4-15)11-24-20(27)12-26-14-25-21-19(13-30-22(21)23(26)28)17-7-9-18(29-2)10-8-17/h3-10,13-14H,11-12H2,1-2H3,(H,24,27)
• InChI Key： FJMNWMHPLAYQAG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CN1C=NC2C(C3=CC=C(OC)C=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide

2-[7-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide (CAS No. 1207017-96-6): An Overview

2-[7-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide (CAS No. 1207017-96-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1207017-96-6, belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 2-[7-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide is characterized by a thienopyrimidine core linked to an acetamide moiety. The presence of the methoxy and methyl groups on the phenyl rings adds to its unique chemical properties and biological activity. Recent studies have highlighted the potential of this compound in various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In the realm of cancer research, 2-[7-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide has shown promising results as a potential anticancer agent. Studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are crucial for cell survival and proliferation.

Beyond its anticancer properties, this compound has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that 2-[7-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In the context of neurodegenerative diseases, such as Alzheimer's disease (AD) and Parkinson's disease (PD), 2-[7-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide has shown neuroprotective effects. Preclinical studies have indicated that it can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as beta-amyloid and alpha-synuclein. These findings suggest that this compound could be a valuable therapeutic agent for treating neurodegenerative disorders.

The pharmacokinetic properties of 2-[7-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in preclinical studies further supports its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[7-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide more comprehensive data on its therapeutic potential and guide future drug development efforts.

In conclusion, 2-[7-(4-Methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-y]-N[(4-methylphenyl)methyl]acetamide (CAS No. 1207017-96-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of oncology, inflammation, and neurodegeneration. As more data becomes available from ongoing clinical trials, this compound may pave the way for new treatments that could significantly improve patient outcomes.